Cas no 53409-26-0 (2-phenylbenzimidazol-1-amine)

• Product name: 2-phenylbenzimidazol-1-amine
• CAS No: 53409-26-0
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 1582614
• PubChem ID: 239697

2-phenylbenzimidazol-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-phenylbenzimidazol-1-amine
• AC1Q4Y8T
• AG-J-36047
• CTK4J7931
• AC1L63MP
• NSC45053
• 2-phenyl-1h-benzimidazol-1-amine
• 2-Phenyl-benzimidazol-1-ylamin
• 1-amino-2-phenylbenzimidazole
• 2-phenyl-benzimidazol-1-ylamine
• AR-1E4820
• AC1Q4Y8T; AG-J-36047; CTK4J7931; AC1L63MP; NSC45053; 2-phenyl-1h-benzimidazol-1-amine; 2-Phenyl-benzimidazol-1-ylamin; 1-amino-2-phenylbenzimidazole; 2-phenyl-benzimidazol-1-ylamine; AR-1E4820;
• SCHEMBL18872352
• 53409-26-0
• DTXSID00286362
• NSC-45053

• Inchi： InChI=1S/C13H11N3/c14-16-12-9-5-4-8-11(12)15-13(16)10-6-2-1-3-7-10/h1-9H,14H2
• InChI Key： MRBFEXXYFCHFBW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NC3=CC=CC=C3N2N

Computed Properties

• Exact Mass: 209.09543
• Monoisotopic Mass: 209.095297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.24
• Boiling Point: 428.9°C at 760 mmHg
• Flash Point: 213.2°C
• Refractive Index: 1.68
• PSA: 43.84
• LogP: 2.99830